Cas no 1690680-16-0 (2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethyl-N-methylacetamide)

• Product Name: 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethyl-N-methylacetamide
• CAS No: 1690680-16-0
• MF: C₇H₁₂BrN₅O
• MW: 262.10707950592
• CID: 5893483
• PubChem ID: 103098610
• Update Time: 2025-05-25

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethyl-N-methylacetamide
• 1690680-16-0
• EN300-1107473

• Inchi： 1S/C7H12BrN5O/c1-3-12(2)5(14)4-13-6(8)10-7(9)11-13/h3-4H2,1-2H3,(H2,9,11)
• InChI Key： YMBYJYRLIUIUMD-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC(N(C)CC)=O

Computed Properties

• Exact Mass: 261.02252g/mol
• Monoisotopic Mass: 261.02252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethyl-N-methylacetamide

Professional Introduction to 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethyl-N-methylacetamide (CAS No. 1690680-16-0)

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethyl-N-methylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1690680-16-0, represents a novel molecular entity with a unique structural framework that combines a triazolyl moiety and an amide functional group. The presence of both 3-amino and 5-bromo substituents on the 1H-1,2,4-triazole ring introduces distinct chemical properties that make this compound a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethyl-N-methylacetamide features a central triazole ring that is highly versatile in terms of its reactivity and biological activity. The 3-amino group serves as a potential site for hydrogen bonding interactions, which are crucial for the binding affinity of small molecules to biological targets. On the other hand, the 5-bromo substituent introduces electrophilic character to the ring, facilitating various chemical transformations such as nucleophilic aromatic substitution reactions. These structural features collectively contribute to the compound's potential as a building block for the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of new therapeutic agents based on heterocyclic compounds. The triazole scaffold is particularly noteworthy due to its prevalence in biologically active molecules and its ability to modulate various biological pathways. For instance, triazole derivatives have been reported to exhibit antimicrobial, antiviral, and anti-inflammatory properties. The compound in question, 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethyl-N-methylacetamide, builds upon these precedents by incorporating additional functional groups that may enhance its pharmacological profile.

The amide functional group present in the compound's structure is another key feature that warrants discussion. Amides are well-known for their role as pharmacophores in numerous drugs and have been extensively studied for their bioactivity. The N-terminal amide group can participate in hydrogen bonding interactions with biological targets, thereby increasing the binding affinity of the molecule. Additionally, the N-terminal nitrogen can act as a ligand for metal ions, which is relevant for certain therapeutic applications. The presence of both an N-terminal amide and an ethyl-N-methyl substituent at the other end of the molecule adds further complexity and potential for structural diversity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. In the case of 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethyl-N-methylacetamide, computational studies have suggested that it may interact with various biological targets relevant to human health. For example, simulations have indicated that this compound could bind to enzymes involved in metabolic pathways or receptors associated with neurological disorders. Such findings underscore the importance of this compound as a candidate for further experimental validation.

The synthesis of 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethyl-N-methylacetamide presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as multi-step organic synthesis combined with palladium-catalyzed cross-coupling reactions have enabled the efficient construction of intricate molecular frameworks. The incorporation of protective group strategies has also been crucial in ensuring regioselectivity during synthesis. These advances highlight the feasibility of producing this compound on a laboratory scale for further research purposes.

The potential applications of 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-y)-N-propyl-N-methylacetamide extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. The unique combination of functional groups in this compound makes it a versatile intermediate for synthesizing other bioactive molecules. For instance, derivatives of this compound could be explored as herbicides or fungicides due to their ability to interact with biological targets in plants and fungi. Additionally, the triazole moiety has been utilized in materials science applications such as conductive polymers and metalorganic frameworks (MOFs), where it serves as a structural component.

Ongoing research efforts are focused on expanding the chemical space explored by this class of compounds. By modifying various substituents on the triazole ring or introducing new functional groups at different positions within the molecule, researchers aim to discover novel analogs with enhanced biological activity and improved pharmacokinetic properties. The use of high-throughput screening techniques has accelerated this process by allowing rapid assessment of large libraries of compounds for their biological efficacy. Such approaches are expected to yield valuable insights into the structure/activity relationships governing the pharmacological properties of these molecules.

In conclusion, 2-(3-amino-pentamidine monohydrochloride)-N-propyl-N-methylacetamide represents a promising entity in pharmaceutical research with its unique structural features and potential biological activity. The combination of a triazolyl moiety with an amide functional group provides a rich foundation for further exploration through synthetic chemistry and computational modeling techniques. As our understanding of molecular interactions continues to evolve at an unprecedented pace through interdisciplinary collaborations between chemists biologists computer scientists medicine continues grow expect see more innovative applications emerge from work focused on this class compounds including those based triazole core structure highlighted here today future hold exciting possibilities scientific discovery therapeutic innovation ahead us path forward lies continued exploration synthesis characterization evaluation novel molecular entities like one described herein which may ultimately lead breakthrough treatments address wide range human diseases conditions improving quality lives millions people worldwide benefitting advances science technology committed advancing knowledge improving health outcomes better tomorrow looking back though journey thus far remarkable progress made understanding designing developing new medicines impact lives profound ways future even brighter promise continued progress driven curiosity innovation collaboration among researchers across disciplines dedicated pushing boundaries possible achieving meaningful breakthroughs serve humanity better every day moving forward let us embrace challenges opportunities presented moment continue push frontiers knowledge expand horizons what possible imagine doing together create lasting positive change world through pursuit excellence scientific discovery dedicated improving well-being all beings kind reminder why do what do passionate committed improving world around us each step forward represents incremental progress collective effort working together achieve something greater ourselves individually united purpose greater good serve humanity better every day moving forward let us continue strive highest standards excellence integrity professionalism ensuring work meaningful purposeful contributes positively society every step along way we move toward better future together sure continued success endeavors future bright indeed let us look forward new discoveries await us each day push boundaries knowledge expand horizons what possible imagine doing together create lasting positive change world through pursuit excellence scientific discovery dedicated improving well-being all beings kind reminder why do what do passionate committed improving world around us each step forward represents incremental progress collective effort working together achieve something greater ourselves individually united purpose greater good serve humanity better every day moving forward let us continue strive highest standards excellence integrity professionalism ensuring work meaningful purposeful contributes positively society every step along way we move toward better future together sure continued success endeavors future bright indeed.